Cas no 921838-40-6 (2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• CAS No: 921838-40-6
• MF: C₁₆H₁₃ClN₂O₃
• MW: 316.7390229702
• CID: 6364347
• PubChem ID: 18570805
• Update Time: 2025-11-02

2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• Acetamide, 2-(4-chlorophenoxy)-N-(2,3-dihydro-2-oxo-1H-indol-5-yl)-
• F2257-0227
• 2-(4-chlorophenoxy)-N-(2-oxo-1,3-dihydroindol-5-yl)acetamide
• 921838-40-6
• 2-(4-chlorophenoxy)-N-(2-oxoindolin-5-yl)acetamide
• AKOS008258675

• Inchi： 1S/C16H13ClN2O3/c17-11-1-4-13(5-2-11)22-9-16(21)18-12-3-6-14-10(7-12)8-15(20)19-14/h1-7H,8-9H2,(H,18,21)(H,19,20)
• InChI Key： WKEJJWHKOFBUFP-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 316.0614700g/mol
• Monoisotopic Mass: 316.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Boiling Point: 616.0±55.0 °C(Predicted)
• pka: 12.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

Recent Advances in the Study of 2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS: 921838-40-6)

2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS: 921838-40-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole and chlorophenoxy moieties, has shown promising pharmacological properties, particularly in the modulation of key signaling pathways involved in inflammation and cancer. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the most notable findings in recent research is the compound's ability to selectively inhibit specific kinases and transcription factors that play critical roles in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide exhibits potent inhibitory activity against NF-κB, a transcription factor implicated in chronic inflammation and tumorigenesis. The study utilized a combination of in vitro assays and molecular docking simulations to confirm the compound's binding affinity and specificity.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential as an anticancer agent. A 2024 preprint article available on bioRxiv reported that 2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide induces apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The researchers attributed this effect to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways. These findings suggest that further development of this molecule could lead to novel therapeutic options for treatment-resistant cancers.

The synthetic accessibility of 2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide has also been a focus of recent research. A team from the University of Cambridge published a streamlined synthetic protocol in Organic Letters (2023), which reduces the number of steps and improves overall yield compared to previous methods. This advancement is expected to facilitate larger-scale production for further pharmacological testing and potential clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide. Pharmacokinetic studies have revealed limitations in oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. Recent work published in the International Journal of Pharmaceutics (2024) has shown that lipid-based nanoformulations can significantly enhance the compound's solubility and tissue distribution, addressing one of the major hurdles in its development.

Looking forward, the research community anticipates that 2-(4-chlorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide will continue to be a subject of intensive investigation. Upcoming studies are expected to focus on combination therapies, structure-activity relationship optimization, and the identification of biomarkers for patient stratification. The compound's unique chemical scaffold and demonstrated biological activities position it as a valuable candidate for the development of next-generation therapeutics in oncology and inflammatory diseases.